Cas no 2171279-13-1 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid
• CAS No: 2171279-13-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5779730
• PubChem ID: 165584636
• Update Time: 2025-05-24

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-3-methylbutanoic acid
• 2171279-13-1
• EN300-1541362
• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid

• Inchi： 1S/C28H28N2O5/c1-16(2)25(27(32)33)30-26(31)18-13-12-17(3)24(14-18)29-28(34)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,16,23,25H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
• InChI Key： KZRVRTCOWBUEHF-RUZDIDTESA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid

Chemical Compound CAS No 2171279-13-1: A Comprehensive Overview

The chemical compound with CAS No 2171279-13-1, known as (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-3-methylbutanoic acid, is a highly specialized molecule with significant potential in the fields of drug discovery and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in advanced therapeutic interventions.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which plays a crucial role in peptide synthesis and protection strategies. The Fmoc group, represented as {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in organic chemistry, particularly in solid-phase peptide synthesis (SPPS). Its inclusion in this compound underscores its utility in modern chemical synthesis techniques.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the design of protease inhibitors and anticancer agents. The integration of the Fmoc group with other functional moieties, such as the phenylformamido and butanoic acid segments, enhances the compound's versatility and bioactivity.

The phenyl ring substituents, including the methyl group at position 4 and the formamido group at position 3, contribute to the compound's electronic and steric properties. These features are critical in determining its interaction with biological targets, such as enzymes or receptors. The stereochemistry at the (R) configuration of the central carbon further influences the compound's pharmacokinetic properties and efficacy.

From an application standpoint, this compound has shown promise in targeted drug delivery systems. Its ability to undergo controlled cleavage under specific physiological conditions makes it an attractive candidate for site-specific drug release mechanisms. Additionally, its compatibility with various chemical modification techniques facilitates its integration into larger molecular frameworks.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular dynamics simulations have provided insights into its stability, solubility, and binding affinity to key biomolecules. These studies are pivotal for optimizing its therapeutic potential and minimizing off-target effects.

In conclusion, CAS No 2171279-13-1 represents a cutting-edge molecule with multifaceted applications in contemporary chemical research. Its unique structure, incorporating functional groups like Fmoc and phenylformamido, positions it as a valuable tool in drug discovery and development processes.